![molecular formula C23H29N3O4 B6081274 1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-methyl-3-furoyl)-3-piperidinyl]piperazine](/img/structure/B6081274.png)
1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-methyl-3-furoyl)-3-piperidinyl]piperazine
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Overview
Description
1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-methyl-3-furoyl)-3-piperidinyl]piperazine is a chemical compound that has been synthesized for scientific research purposes. It is a piperazine derivative that has shown promise in various scientific studies due to its unique properties.
Mechanism of Action
The mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-methyl-3-furoyl)-3-piperidinyl]piperazine involves its ability to selectively bind to certain receptors in the body. It has been found to bind to both dopamine and serotonin receptors, which are important neurotransmitters in the brain. This binding leads to the modulation of their activity, which can have various physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific receptors it binds to and the concentration used. It has been found to have potential therapeutic applications in the treatment of various diseases, including cancer and neurological disorders. It has also been used as a tool in biochemical and physiological research, due to its ability to selectively bind to certain receptors and modulate their activity.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-methyl-3-furoyl)-3-piperidinyl]piperazine in lab experiments include its ability to selectively bind to certain receptors and modulate their activity. This can be useful in studying the physiological and biochemical effects of these receptors. However, the limitations of using this compound include its cost, availability, and potential toxicity.
Future Directions
There are many future directions for the research and development of 1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-methyl-3-furoyl)-3-piperidinyl]piperazine. Some potential areas of research include its use as a therapeutic agent in the treatment of cancer and neurological disorders, as well as its use as a tool in biochemical and physiological research. Additionally, further studies may be needed to fully understand the mechanism of action and potential side effects of this compound.
Synthesis Methods
The synthesis of 1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-methyl-3-furoyl)-3-piperidinyl]piperazine involves the reaction of 1-(1,3-benzodioxol-5-ylmethyl)piperazine with 1-(2-methyl-3-furoyl)-3-piperidinylamine in the presence of a catalyst. The reaction is carried out under controlled conditions to ensure the purity and yield of the product.
Scientific Research Applications
1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-methyl-3-furoyl)-3-piperidinyl]piperazine has been used in various scientific studies due to its unique properties. It has been found to have potential therapeutic applications in the treatment of various diseases, including cancer and neurological disorders. It has also been used as a tool in biochemical and physiological research, due to its ability to selectively bind to certain receptors and modulate their activity.
properties
IUPAC Name |
[3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]piperidin-1-yl]-(2-methylfuran-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O4/c1-17-20(6-12-28-17)23(27)26-7-2-3-19(15-26)25-10-8-24(9-11-25)14-18-4-5-21-22(13-18)30-16-29-21/h4-6,12-13,19H,2-3,7-11,14-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJJZGFDEARQKFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CO1)C(=O)N2CCCC(C2)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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